![molecular formula C20H23N3O4S B2384391 2-(benzo[d][1,3]dioxole-5-carboxamido)-N-isopentyl-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide CAS No. 955699-45-3](/img/structure/B2384391.png)
2-(benzo[d][1,3]dioxole-5-carboxamido)-N-isopentyl-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide
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Description
The compound contains several functional groups including a benzo[d][1,3]dioxole, carboxamide, and thiazole. These groups are common in many biologically active compounds and could contribute to potential activities of the compound .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely to be complex with multiple rings. The presence of the benzo[d][1,3]dioxole and thiazole rings suggests potential for interesting chemical properties and interactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. The presence of multiple rings and functional groups in this compound suggest that it could have interesting physical and chemical properties .Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to different biological effects . For instance, they can inhibit enzymes, interact with receptors, or interfere with cellular processes .
Biochemical Pathways
Thiazole derivatives have been found to affect various biochemical pathways, depending on their targets . For example, they can affect the synthesis of neurotransmitters, the release of energy from carbohydrates during metabolism, and other cellular processes .
Pharmacokinetics
The compound’s safety has been suggested in a study, where it exhibited a negligible effect on the hek293t normal cell line (ic 50 > 150 µm), suggesting its safety .
Result of Action
One study suggested that a benzo-[d]-imidazo-[2,1-b]-thiazole derivative displayed significant activity against mycobacterium tuberculosis (mtb) h37ra .
Action Environment
The stability of the protein–ligand complex against the selected target pantothenate synthetase of mtb was studied .
Future Directions
properties
IUPAC Name |
2-(1,3-benzodioxole-5-carbonylamino)-N-(3-methylbutyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4S/c1-11(2)7-8-21-19(25)13-4-6-16-17(13)22-20(28-16)23-18(24)12-3-5-14-15(9-12)27-10-26-14/h3,5,9,11,13H,4,6-8,10H2,1-2H3,(H,21,25)(H,22,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPGRRLJUIAZKGQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C1CCC2=C1N=C(S2)NC(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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